Cas no 2377004-13-0 ((3R,5S)-1-Benzyl-3,5-dimethylpiperidin-4-one;hydrochloride)

• Product Name: (3R,5S)-1-Benzyl-3,5-dimethylpiperidin-4-one;hydrochloride
• CAS No: 2377004-13-0
• MF: C₁₄H₂₀ClNO
• MW: 253.767703056335
• CID: 6207257
• PubChem ID: 145913280
• Update Time: 2025-06-13

(3R,5S)-1-Benzyl-3,5-dimethylpiperidin-4-one;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3R,5S)-1-benzyl-3,5-dimethylpiperidin-4-one hydrochloride
• CIS-1-BENZYL-3,5-DIMETHYLPIPERIDIN-4-ONE HCL
• AT27406
• 2377004-13-0
• EN300-7460272
• (3R,5S)-1-Benzyl-3,5-dimethylpiperidin-4-one;hydrochloride

• Inchi： 1S/C14H19NO.ClH/c1-11-8-15(9-12(2)14(11)16)10-13-6-4-3-5-7-13;/h3-7,11-12H,8-10H2,1-2H3;1H/t11-,12+;
• InChI Key： QZCPBCRJBKZTFZ-IWKKHLOMSA-N
• SMILES： Cl.O=C1[C@H](C)CN(CC2C=CC=CC=2)C[C@@H]1C

Computed Properties

• Exact Mass: 253.1233420g/mol
• Monoisotopic Mass: 253.1233420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3Ų

Additional information on (3R,5S)-1-Benzyl-3,5-dimethylpiperidin-4-one;hydrochloride

Introduction to (3R,5S)-1-Benzyl-3,5-dimethylpiperidin-4-one Hydrochloride (CAS No. 2377004-13-0)

(3R,5S)-1-Benzyl-3,5-dimethylpiperidin-4-one hydrochloride, with the CAS number 2377004-13-0, is a compound of significant interest in the field of pharmaceutical chemistry and drug development. This compound belongs to the piperidine class of heterocyclic amines, which are widely recognized for their diverse biological activities and potential therapeutic applications. The specific stereochemistry of this molecule, characterized by the (3R,5S) configuration, plays a crucial role in determining its pharmacological properties and interactions with biological targets.

Thebenzyl group attached to the piperidine ring and thedimethyl substituents at the 3 and 5 positions contribute to the unique structural and electronic properties of this compound. These features make it a valuable scaffold for designing novel pharmacological agents. The hydrochloride salt form enhances the solubility and stability of the compound, making it more suitable for various pharmaceutical applications.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting protein-protein interactions (PPIs) as a strategy to modulate complex biological pathways. Piperidine derivatives have emerged as promising candidates in this regard due to their ability to interact with hydrophobic pockets on protein surfaces. The(3R,5S)-configuration of this compound has been found to enhance its binding affinity and selectivity towards specific PPIs, making it a potential lead compound for further optimization.

One of the most compelling areas of research involving this compound is its potential application in the treatment of neurological disorders. Piperidine derivatives have shown promise in preclinical studies as modulators of neurotransmitter systems. Thebenzyl group anddimethyl substituents are thought to influence the compound's ability to cross the blood-brain barrier, which is essential for treating central nervous system (CNS) disorders. Recent studies have demonstrated that derivatives of this compound can modulate the activity of enzymes involved in neurotransmitter synthesis and degradation, offering a novel approach to managing conditions such as depression, anxiety, and neurodegenerative diseases.

Thehydrochloride form of (3R,5S)-1-benzyl-3,5-dimethylpiperidin-4-one has been extensively studied for its pharmacokinetic properties. The salt form improves the bioavailability of the compound by enhancing its solubility in aqueous environments. This is particularly important for oral administration, where solubility directly impacts absorption rates and therapeutic efficacy. Additionally, the hydrochloride salt provides better stability under various storage conditions, ensuring consistent quality and performance in pharmaceutical formulations.

In vitro studies have revealed that this compound exhibits significant inhibitory activity against several key enzymes implicated in disease pathways. For instance, it has shown potent inhibition of monoamine oxidase (MAO) enzymes, which are crucial in regulating neurotransmitter levels. The(3R,5S)-configuration appears to be critical for achieving high affinity binding to these enzymes without affecting other non-target proteins. This selectivity is a desirable trait in drug development, as it minimizes off-target effects and potential side reactions.

The structural features of (3R,5S)-1-benzyl-3,5-dimethylpiperidin-4-one hydrochloride also make it an attractive candidate for further derivatization and optimization. Researchers have explored various strategies to modify thebenzyl,dimethyl, and piperidine ring components to enhance potency, selectivity, and pharmacokinetic properties. For example, replacing the benzyl group with other aromatic or heterocyclic moieties has led to compounds with improved binding affinities for specific biological targets.

The development of high-throughput screening (HTS) technologies has accelerated the discovery process for novel pharmacological agents like this one. HTS allows researchers to rapidly test thousands of compounds against various biological targets simultaneously. The(3R,5S)-configuration has been found to be a key determinant of activity in many cases studied through HTS screens. Compounds with this stereochemistry often exhibit higher efficacy compared to their enantiomers or racemic mixtures.

Thehydrochloride form has also been advantageous in formulation development. Its improved solubility makes it easier to incorporate into liquid formulations such as oral suspensions or injectables. This versatility is particularly important for patients who may have difficulty swallowing pills or require rapid onset of action.

In conclusion, (3R,5S)-1-benzyl-3,5-dimethylpiperidin-4-one hydrochloride represents a promising lead compound with significant potential in pharmaceutical research and development. Its unique stereochemistry and structural features contribute to its biological activity and make it an excellent candidate for further optimization into novel therapeutic agents. Ongoing research continues to explore its applications in treating neurological disorders and other diseases by modulating key biological pathways through targeted protein interactions.